N-(3,5-dimethylphenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(7-oxo-3-pyridin-4-yl-[1,2]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C20H17N5O2S/c1-12-7-13(2)9-15(8-12)23-16(26)10-25-11-22-18-17(14-3-5-21-6-4-14)24-28-19(18)20(25)27/h3-9,11H,10H2,1-2H3,(H,23,26)
• InChI Key: IRNZGGHPPOJPMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C=NC3=C(C2=O)SN=C3C4=CC=NC=C4)C
• Molecular Formula: C20H17N5O2S
• Molecular Weight: 391.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H17N5O2S and its molecular weight is 391.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• This compound has been utilized in the synthesis of new polyheterocyclic ring systems and as a precursor for constructing derivatives with potential biological activities. For instance, N-(5-bromopyrazolo[3,4-b]pyridinyl)-2-cyano-2-(4-oxo-3-phenylthiazolidin-2-ylidene)acetamide and related compounds have been developed through reactions with various reagents, leading to the formation of compounds with diverse structures and potential applications (Abdel‐Latif et al., 2019).

Antimicrobial Activity

• Some derivatives formed from this compound have been evaluated for antimicrobial properties. For instance, the synthesis of compounds like 2-Cyano-N-(4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide led to the creation of structures that exhibited significant antimicrobial activity, demonstrating the potential for developing new antimicrobial agents (Abu-Melha, 2013).

Antitubercular Activity

• Research into 2-substituted-3-oxoisothiazolo[5,4-b]pyridines revealed their potential as antimycobacterial agents, demonstrating the compound's relevance in addressing tuberculosis. These studies underscore the importance of exploring such derivatives for their medicinal properties (Malinka et al., 1998).

Development of Novel Heterocycles

• The compound has been instrumental in the development of novel heterocycles, which are crucial in various fields of chemistry and pharmaceuticals. For instance, the creation of new isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives showcases the versatility and potential applications of these derivatives in drug development (Rahmouni et al., 2014).

Exploration in Medicinal Chemistry

• The compound has been a key player in the synthesis of various derivatives with potential medicinal properties. Its role in creating N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines, for instance, highlights its significance in the development of new medicinal compounds (Palamarchuk et al., 2019).